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Compound of Interest

Compound Name: L-Methionine-13C,d5

Cat. No.: B12422007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling guidelines for L-

Methionine-¹³C,d₅, a stable isotope-labeled amino acid crucial for metabolic research,

quantitative proteomics, and drug development. While stable isotopes are non-radioactive and

generally considered safe, adherence to proper laboratory practices is essential to ensure

personnel safety and maintain sample integrity.

Compound Identification and Properties
L-Methionine-¹³C,d₅ is a form of L-Methionine where specific carbon and hydrogen atoms have

been replaced with their heavier, non-radioactive isotopes, ¹³C and deuterium (d or ²H),

respectively. This labeling allows the molecule to be traced and quantified in biological systems

using techniques like mass spectrometry and NMR.

Table 1: Physical and Chemical Properties
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Property Value Source

Chemical Formula ¹³C₄¹²CH₈D₃NO₂S [1]

Molecular Weight ~153.22 g/mol [2]

Appearance White crystalline powder [3]

Melting Point 276-280°C (decomposes) [3]

Storage Temperature
4°C, sealed from moisture and

light
[4]

Solubility Soluble in water [2][4]

Hazard Identification and Safety Precautions
L-Methionine-¹³C,d₅ shares the same chemical hazards as unlabeled L-Methionine. The

primary physical hazard is the potential to form combustible dust concentrations in the air.[5]

Table 2: Hazard Identification

Hazard Description Precaution

Combustible Dust

May form explosible dust-air

mixtures if dispersed in

sufficient concentrations.

Avoid generating dust. Use

adequate ventilation. Keep

away from ignition sources.

Skin/Eye Irritation

Not classified as a skin or eye

irritant, but direct contact

should be avoided as a

general precaution.

Wear appropriate personal

protective equipment (PPE).

Inhalation

Not classified as a respiratory

hazard, but inhalation of dust

should be minimized.

Use in a well-ventilated area or

with local exhaust ventilation.

Ingestion

The toxicological properties

have not been fully

investigated.

Do not ingest. Practice good

laboratory hygiene.
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Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[5]

Hand Protection: Wear protective gloves (e.g., nitrile).[5]

Skin and Body Protection: Wear a lab coat.[5]

Respiratory Protection: Not required under normal use conditions with adequate ventilation.

If dust is generated, a NIOSH/MSHA or European Standard EN 136 approved respirator may

be necessary.[5]

Handling and Storage
Proper handling and storage are critical to maintain the purity and stability of L-Methionine-

¹³C,d₅.

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.[3]

Avoid breathing in dust.[3]

Use only with adequate ventilation.[3]

Keep away from sources of ignition.[3]

Storage:

Store in a tightly-closed container.[3]

Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

Protect from light and moisture.[4]

First-Aid Measures
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Table 3: First-Aid Procedures

Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

develops.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[3]

Accidental Release and Disposal
Accidental Release:

Ensure adequate ventilation.

Wear appropriate PPE.

Sweep up or vacuum the spilled material, avoiding dust generation, and place it into a

suitable container for disposal.[3]

Disposal:

Dispose of waste in accordance with local, regional, and national regulations.[5] This

material is not classified as hazardous waste, but it should be disposed of as a chemical

waste product.
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Experimental Protocols: A Generalized Workflow
L-Methionine-¹³C,d₅ is commonly used in Stable Isotope Labeling by Amino Acids in Cell

Culture (SILAC) experiments for quantitative proteomics.

Diagram 1: Generalized SILAC Experimental Workflow
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Caption: A generalized workflow for a SILAC experiment using L-Methionine-¹³C,d₅.

Detailed Methodologies:

Cell Culture: Two populations of cells are cultured. The control ("light") group is grown in a

medium containing natural L-Methionine. The experimental ("heavy") group is grown in a

medium where natural L-Methionine is replaced with L-Methionine-¹³C,d₅. Cells are cultured

for several passages to ensure complete incorporation of the labeled amino acid.

Cell Harvest and Lysis: The "light" and "heavy" cell populations are harvested, counted, and

mixed in a 1:1 ratio. The combined cells are then lysed to extract the proteins.

Protein Digestion: The protein mixture is digested into smaller peptides using a protease,

such as trypsin.

LC-MS/MS Analysis: The resulting peptide mixture is analyzed by liquid chromatography-

tandem mass spectrometry (LC-MS/MS). Peptides containing L-Methionine-¹³C,d₅ will have
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a higher mass than their unlabeled counterparts.

Data Analysis: The relative peak intensities of the "light" and "heavy" peptide pairs in the

mass spectra are used to determine the relative abundance of the proteins in the two cell

populations.

Safe Handling Workflow
The following diagram illustrates the key stages for the safe handling of L-Methionine-¹³C,d₅ in

a laboratory setting.

Diagram 2: Safe Handling Workflow for L-Methionine-¹³C,d₅
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Caption: A logical workflow for the safe handling of L-Methionine-¹³C,d₅.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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